Methyl 2-(2-propenyl-phenyloxy)propionate

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: methyl 2-(2-prop-1-enylphenoxy)propanoate
• InChI: InChI=1S/C13H16O3/c1-4-7-11-8-5-6-9-12(11)16-10(2)13(14)15-3/h4-10H,1-3H3
• InChI Key: CQHVKIKUMGANHB-UHFFFAOYSA-N
• Canonical SMILES: CC=CC1=CC=CC=C1OC(C)C(=O)OC

Description

Methyl 2-(2-propenyl-phenyloxy)propionate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 500 mg (3.72 mmol) of 2-propenylphenol (E/Z mixture), prepared by Claisen rearrangement of phenylallylether followed by double bond isomerisation, 1.02 g of potassium carbonate (0.74 mmol) and 745 mg of rac. methyl 2-bromopropionate (4.46 mmol) and 10 ml of dimethylformamide was stirred overnight at RT and then for 4 hours at 80° C. The reaction mixture was then added to 40 ml of water and extracted three times with 30 ml diethyl ether. The organic phase was washed with 5% sodium hydroxide solution, separated off, dried with Na2SO4 and concentrated by evaporation. 685 mg (83.6% of theory) of virtually pure methyl 2-(2-propenyl-phenyloxy)propionate were obtained.